Cas no 255818-98-5 (b-D-Thioglucose sodium salt hydrate)

• Product Name: b-D-Thioglucose sodium salt hydrate
• CAS No: 255818-98-5
• MF: C₆H₁₃NaO₆S
• MW: 236.218592405319
• MDL: MFCD09842898
• CID: 257755
• PubChem ID: 16213137
• Update Time: 2025-10-28

b-D-Thioglucose sodium salt hydrate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,monosodium salt, hydrate (9CI)
• 1-THIO-D-GLUCOSE, SODIUM SALT HYDRATE
• B-D-THIOGLUCOSE SODIUM SALT HYDRATE
• 1-Thio-beta-D-glucose
• SODIUM [(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]SULFANIDE HYDRATE
• 255818-98-5
• 1622206-36-3
• Sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate;hydrate
• W-202082
• Beta-D-thioglucose sodium salt hydrate
• AS-82127
• Beta-D-thioglucosesodiumsalthydrate
• 1-Thio-?-D-glucose Sodium Salt Dihydrate
• E74376
• 1-Thio-beta-D-glucose sodium salt hydrate
• 1-THIO-D-GLUCOSE,SODIUM SALT HYDRATE
• 1-THIO-BETA-D-GLUCOSE SODIUM SALT DIHYDRATE
• FOVTYEYRNBRYMM-UZUGEDCSSA-M
• b-D-Thioglucose sodium salt hydrate

• MDL： MFCD09842898
• Inchi： 1S/C6H12O5S.Na.H2O/c7-1-2-3(8)4(9)5(10)6(12)11-2;;/h2-10,12H,1H2;;1H2/q;+1;/p-1/t2-,3-,4+,5-,6+;;/m1../s1
• InChI Key： FOVTYEYRNBRYMM-UZUGEDCSSA-M
• SMILES： [S-][C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.[Na+].O

Computed Properties

• Exact Mass: 236.03300
• Monoisotopic Mass: 195.032719
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.2

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 170 °C
• Boiling Point: 432.6°Cat760mmHg
• Flash Point: 215.5°C
• PSA: 124.68000
• LogP: -2.08050
• Solubility: Not available
• Vapor Pressure: Not available

b-D-Thioglucose sodium salt hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S6
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on b-D-Thioglucose sodium salt hydrate

b-D-Thioglucose Sodium Salt Hydrate: A Comprehensive Overview

b-D-Thioglucose sodium salt hydrate, also known by its CAS number 255818-98-5, is a compound of significant interest in the fields of biochemistry, pharmacology, and material science. This compound is a derivative of glucose, where the oxygen atom in the hydroxyl group at the anomeric position is replaced by a sulfur atom, forming a thioether linkage. The sodium salt form of this compound makes it highly soluble in water, which is advantageous for various applications in research and industry.

The structural modification of glucose to form b-D-thioglucose introduces unique chemical and biological properties. Unlike its oxygen-containing counterpart, b-D-thioglucose sodium salt hydrate exhibits distinct reactivity due to the presence of sulfur. This makes it a valuable tool in the study of carbohydrate chemistry and its interactions with biological systems. Recent studies have highlighted its potential in the development of novel therapeutic agents and as a building block for advanced materials.

One of the most promising applications of b-D-thioglucose sodium salt hydrate lies in its use as a precursor for the synthesis of thiol-containing biomolecules. These biomolecules have found applications in drug delivery systems, where their unique properties enable targeted delivery of therapeutic agents. Additionally, the compound has been explored for its role in the development of novel antibiotics, particularly those that target bacterial cell wall synthesis.

Recent advancements in synthetic chemistry have enabled the efficient production of b-D-thioglucose sodium salt hydrate through various methodologies. One such method involves the enzymatic conversion of glucose to thioglucose using specific glycosidases. This approach not only enhances the purity of the product but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

The chemical stability and solubility properties of b-D-thioglucose sodium salt hydrate make it an ideal candidate for use in aqueous solutions under physiological conditions. This has led to its application in bioassays and biochemical assays where precise control over carbohydrate concentrations is essential. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its use in chelation therapy and heavy metal detoxification.

In terms of structural characterization, b-D-thioglucose sodium salt hydrate has been extensively studied using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These studies have provided detailed insights into its three-dimensional structure and dynamic behavior in solution. Such information is critical for understanding its interactions with biological molecules and designing experiments to explore its functional properties.

The integration of b-D-thioglucose sodium salt hydrate into nanotechnology has also been a focal point of recent research. Its ability to self-assemble into nanostructures under specific conditions has been leveraged for the creation of biocompatible nanomaterials. These materials hold potential applications in drug delivery, biosensing, and tissue engineering.

In conclusion, b-D-thioglucose sodium salt hydrate (CAS No 255818-98-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, continue to expand its utility in both academic research and industrial settings. As ongoing studies unravel new aspects of its functionality, this compound is poised to play an increasingly important role in advancing modern science and technology.